4-(tetrahydro-2H-pyran-2-ylmethyl)-2H-1,4-benzothiazin-3(4H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Benzothiazines are heterocyclic compounds featuring a benzene ring fused to a thiazine ring. These compounds are of interest due to their diverse chemical properties and potential applications in various fields, including pharmaceuticals.
Synthesis Analysis
The synthesis of benzothiazine derivatives often involves multicomponent reactions. For instance, Lega et al. (2016) explored the peculiarities of 2-amino-3-R-4-aryl-4H-pyrans multicomponent synthesis derived from 1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide, demonstrating the reaction's selectivity based on the nature of active methylene nitrile and an arylcarbaldehyde (Lega, Gorobets, Chernykh, Shishkina, & Shemchuk, 2016).
Molecular Structure Analysis
The molecular structure of benzothiazine derivatives can be complex, with variations in substituents leading to different physical and chemical properties. Single crystal X-ray diffraction is often used to confirm the structure of synthesized compounds, as seen in the work by Lega et al. (2016).
Chemical Reactions and Properties
Benzothiazines can undergo various chemical reactions, including N-alkylation, as demonstrated by Murugan et al. (2020), where ruthenium(II) complexes containing benzothiazole derivatives were used in N-alkylation reactions of amines using alcohol (Murugan, Vijayapritha, Viswanathamurthi, Saravanan, Vijayan, & Ojwach, 2020).
Physical Properties Analysis
The physical properties of benzothiazine derivatives can be influenced by their molecular structure. Properties such as melting point, solubility, and crystallinity are crucial for determining their potential applications.
Chemical Properties Analysis
The chemical properties, including reactivity, stability, and the ability to undergo specific reactions, are essential for the application of benzothiazine derivatives in chemical synthesis and drug development.
properties
IUPAC Name |
4-(oxan-2-ylmethyl)-1,4-benzothiazin-3-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO2S/c16-14-10-18-13-7-2-1-6-12(13)15(14)9-11-5-3-4-8-17-11/h1-2,6-7,11H,3-5,8-10H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLALDUJNXQSIRU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCOC(C1)CN2C(=O)CSC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.